Cas no 1805749-72-7 (4-Mercapto-6-methoxy-1H-benzimidazole)

• Product Name: 4-Mercapto-6-methoxy-1H-benzimidazole
• CAS No: 1805749-72-7
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 4823930
• Update Time: 2025-05-26

4-Mercapto-6-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-6-methoxy-1H-benzimidazole

• Inchi： 1S/C8H8N2OS/c1-11-5-2-6-8(7(12)3-5)10-4-9-6/h2-4,12H,1H3,(H,9,10)
• InChI Key： RYLGPXUWALYXHH-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC2=C1N=CN2)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 4-Mercapto-6-methoxy-1H-benzimidazole

Comprehensive Overview of 4-Mercapto-6-methoxy-1H-benzimidazole (CAS No. 1805749-72-7): Properties, Applications, and Innovations

4-Mercapto-6-methoxy-1H-benzimidazole (CAS No. 1805749-72-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This benzimidazole derivative features a unique molecular structure combining a methoxy group at the 6-position and a thiol (-SH) functional group at the 4-position, making it a versatile intermediate for drug development and organic synthesis. Its CAS number 1805749-72-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts.

Recent studies highlight the compound's potential in targeted drug delivery systems, particularly in oncology and antimicrobial therapies. The thiol group enables conjugation with nanoparticles or polymers, a property exploited in cancer therapeutics to enhance bioavailability. Researchers are actively investigating its role as a chelation agent for metal ions, relevant in diagnostic imaging and catalytic applications. These advancements align with growing public interest in personalized medicine and green chemistry, as reflected in trending search queries like "biocompatible drug carriers" and "sustainable chemical synthesis."

From a synthetic chemistry perspective, 4-Mercapto-6-methoxy-1H-benzimidazole demonstrates remarkable stability under physiological conditions, a trait emphasized in patents for prolonged-release formulations. Its methoxy substitution modulates lipophilicity, a key parameter in blood-brain barrier penetration studies—a hot topic in neurodegenerative disease research. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity, addressing quality concerns frequently raised in pharmaceutical forums.

The compound's molecular interactions have become a focal point in computational chemistry, with molecular docking simulations predicting affinity for kinase enzymes. This computational approach resonates with the AI-driven trend in drug discovery acceleration, a subject dominating scientific discourse. Furthermore, its application in organic electronics as a dopant or building block for conductive polymers taps into the booming interest in flexible electronics and biodegradable sensors.

Quality control protocols for CAS 1805749-72-7 strictly adhere to ICH guidelines, with particular emphasis on residual solvent analysis and heavy metal limits. These procedures address safety questions commonly searched alongside the compound name. Storage recommendations typically suggest inert atmospheres to preserve the thiol group's reactivity, a detail crucial for industrial-scale handling.

Environmental impact assessments reveal favorable biodegradation profiles for this benzimidazole derivative, positioning it as a candidate for eco-friendly pharmaceuticals—a major selling point in sustainability-focused markets. Recent patent filings describe its incorporation into photodynamic therapy agents, capitalizing on the compound's ability to generate reactive oxygen species under specific wavelengths.

In material science, the planar benzimidazole core facilitates π-π stacking in supramolecular assemblies, enabling innovations in organic semiconductors. This application aligns with global R&D investments in energy-efficient displays and wearable technology. The compound's fluorescence properties are also being explored for bioimaging probes, particularly in intracellular pH sensing—an area receiving heightened attention in diagnostic research.

Supply chain analytics indicate growing demand for 4-Mercapto-6-methoxy-1H-benzimidazole across North America and Asia-Pacific regions, driven by expanding contract research organizations and generic drug development pipelines. Regulatory filings consistently reference its impurity profiling data, underscoring the pharmaceutical industry's focus on quality-by-design principles.

Future research directions may explore its potential in enzyme inhibition, particularly against viral proteases, given structural similarities to known bioactive scaffolds. The compound's structure-activity relationships continue to be mapped through high-throughput screening initiatives, reflecting the broader shift toward data-driven chemical optimization in modern research.